Cas no 88010-00-8 (1,3,5-Benzenetriamine, hydrochloride)

1,3,5-Benzenetriamine, hydrochloride structure
88010-00-8 structure
Product Name:1,3,5-Benzenetriamine, hydrochloride
CAS No:88010-00-8
MF:C6H10ClN3
MW:159.616699695587
CID:648771
PubChem ID:21470019
Update Time:2025-09-25

1,3,5-Benzenetriamine, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetriamine, hydrochloride
    • benzene-1,3,5-triamine,hydrochloride
    • D82926
    • SB76113
    • SCHEMBL3077514
    • BS-50168
    • Benzene-1,3,5-triamine xhydrochloride
    • Benzene-1,3,5-triamine hydrochloride
    • 2469650-51-7
    • 88010-00-8
    • benzene-1,3,5-triamine;hydrochloride
    • DTXSID20614340
    • Benzene-1,3,5-triamine--hydrogen chloride (1/1)
    • 1,3,5-triaminobenzene hydrochloride
    • Inchi: 1S/C6H9N3.ClH/c7-4-1-5(8)3-6(9)2-4;/h1-3H,7-9H2;1H
    • InChI Key: AJHDRXSTMDYFOL-UHFFFAOYSA-N
    • SMILES: Cl.NC1C=C(C=C(C=1)N)N

Computed Properties

  • Exact Mass: 159.0563250g/mol
  • Monoisotopic Mass: 159.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 63.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.1Ų

1,3,5-Benzenetriamine, hydrochloride Pricemore >>

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Additional information on 1,3,5-Benzenetriamine, hydrochloride

1,3,5-Benzenetriamine Hydrochloride (CAS No 88010-00-8): A Comprehensive Overview

1,3,5-Benzenetriamine hydrochloride, also known as meta-phenylenediamine hydrochloride, is a versatile compound with the CAS registry number 88010-00-8. This compound has garnered significant attention in various scientific and industrial fields due to its unique chemical properties and wide-ranging applications. In this article, we will delve into the structural characteristics, chemical properties, applications, and recent advancements associated with 1,3,5-benzenetriamine hydrochloride.

The molecular structure of 1,3,5-benzenetriamine hydrochloride consists of a benzene ring with three amino (-NH₂) groups attached at the 1, 3, and 5 positions. This symmetric arrangement imparts the compound with unique electronic properties and reactivity. The hydrochloride form of the compound is commonly used in various chemical reactions due to its enhanced solubility in polar solvents. Recent studies have highlighted the potential of this compound in catalytic applications, particularly in the synthesis of metal-organic frameworks (MOFs) and other advanced materials.

One of the most notable applications of 1,3,5-benzenetriamine hydrochloride is in the field of polymer chemistry. Researchers have demonstrated its ability to act as a building block for constructing high-performance polymers with tailored properties. For instance, a study published in 2023 explored the use of this compound in synthesizing conductive polymers for flexible electronics. The findings revealed that incorporating 1,3,5-benzenetriamine hydrochloride significantly improved the electrical conductivity and mechanical flexibility of the resulting materials.

In addition to its role in polymer synthesis, 1,3,5-benzenetriamine hydrochloride has also found applications in drug delivery systems. Its ability to form stable complexes with metal ions has made it a valuable component in designing drug carriers with controlled release capabilities. A recent investigation highlighted its potential in encapsulating anti-cancer drugs, where the compound served as a scaffold for creating biocompatible nanoparticles.

The chemical versatility of 1,3,5-benzenetriamine hydrochloride extends to its use in analytical chemistry as well. Due to its strong coordinating ability with metal ions, it has been employed as a chelating agent in various spectroscopic techniques. For example, a 2023 study utilized this compound to develop a novel sensing platform for detecting trace amounts of heavy metals in environmental samples.

From an environmental standpoint, 1,3,5-benzenetriamine hydrochloride has shown promise in waste water treatment applications. Researchers have explored its potential as a coagulant aid for removing organic pollutants from industrial effluents. Experimental results indicated that the compound could effectively enhance the removal efficiency of dyes and other recalcitrant organic compounds.

In conclusion,1,3,5-benzenetriamine hydrochloride (CAS No 88010-00-8) is a multifaceted compound with an array of applications across diverse scientific disciplines. Its unique chemical properties and adaptability make it an invaluable tool in modern chemistry research and industrial processes. As ongoing studies continue to uncover new potentials for this compound,1,3,Benzenetriamine Hydrochloride is poised to play an even more significant role in shaping future technological advancements.

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